Diazene, [1-(2,2-dimethylhydrazino)butyl]ethyl-

• CAS No.: 51576-33-1
• Molecular Formula: C8H20N4
• Molecular Weight: 172.27 g/mol
• IUPAC Name: 2-[1-(ethyldiazenyl)butyl]-1,1-dimethylhydrazine
• InChI: InChI=1S/C8H20N4/c1-5-7-8(10-9-6-2)11-12(3)4/h8,11H,5-7H2,1-4H3
• InChI Key: QBKJPAWZEPDHGU-UHFFFAOYSA-N
• Canonical SMILES: CCCC(NN(C)C)N=NCC

Description

Diazene, [1-(2,2-dimethylhydrazino)butyl]ethyl- is a chemical compound with the molecular formula C8H20N4. It is known for its unique structure, which includes a diazene group and a dimethylhydrazino substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Diazene, [1-(2,2-dimethylhydrazino)butyl]ethyl- typically involves the reaction of appropriate hydrazine derivatives with alkylating agents. The reaction conditions often require controlled temperatures and the use of solvents to facilitate the reaction. For example, the reaction between 2,2-dimethylhydrazine and butyl ethyl diazene under anhydrous conditions can yield the desired compound .

Industrial Production Methods

Industrial production of Diazene, [1-(2,2-dimethylhydrazino)butyl]ethyl- may involve large-scale synthesis using similar reaction pathways as in laboratory settings but optimized for higher yields and efficiency. This includes the use of continuous flow reactors and advanced purification techniques to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Diazene, [1-(2,2-dimethylhydrazino)butyl]ethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of hydrazine derivatives.

Substitution: The diazene group can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction can produce hydrazine derivatives. Substitution reactions can lead to a variety of new compounds with different functional groups .

Scientific Research Applications

Diazene, [1-(2,2-dimethylhydrazino)butyl]ethyl- has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of Diazene, [1-(2,2-dimethylhydrazino)butyl]ethyl- involves its interaction with molecular targets and pathways. The diazene group can participate in redox reactions, affecting cellular processes. The dimethylhydrazino substituent may interact with enzymes and proteins, influencing their activity and function .

Comparison with Similar Compounds

Similar Compounds

• Diazene, butyl[1-(2,2-dimethylhydrazino)ethyl]
• (E)-1-Butyl-2-[1-(2,2-dimethylhydrazino)ethyl]diazene

Uniqueness

Its combination of a diazene group with a dimethylhydrazino substituent sets it apart from other similar compounds, making it a valuable compound for research and industrial applications .